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Compound of Interest

Compound Name: Trilaciclib hydrochloride

Cat. No.: B560558

Application Notes and Protocols

For Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed protocol for the preparation, storage, and handling of
Trilaciclib hydrochloride stock solutions for research purposes. Trilaciclib is a potent and
selective inhibitor of cyclin-dependent kinase 4 (CDK4) and cyclin-dependent kinase 6 (CDK6).
[1][2][3][4][5] Accurate preparation of stock solutions is critical for obtaining reliable and
reproducible results in preclinical research.

Chemical and Physical Properties

Trilaciclib hydrochloride is the dihydrochloride salt of Trilaciclib.[1][6][7] It is a yellow
crystalline solid.[8] A summary of its key chemical properties is presented in Table 1.
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Property

Value

Reference

Chemical Name

7',8'-dihydro-2'-[[5-(4-methyl-1-
piperazinyl)-2-pyridinyllJamino]-
spiro[cyclohexane-1,9'(6'H)-
pyrazino[1',2":1,5]pyrrolo[2,3-
d]pyrimidin]-6'-one,
dihydrochloride

[1]

Synonyms

G1T28, Cosela

[1]9]

Molecular Formula

C24H30NsO - 2HCI

[1](2]

Molecular Weight

519.5 g/mol

[1](61[7]

CAS Number

1977495-97-8

[1](21°]

Solubility Data

The solubility of Trilaciclib hydrochloride is a critical factor in the preparation of stock

solutions. It is sparingly soluble in agueous solutions at neutral pH but its solubility can be

increased by adjusting the pH. The compound is soluble in organic solvents such as Dimethyl

Sulfoxide (DMSO). A summary of solubility data is provided in Table 2.

Solvent Solubility Reference
DMSO > 1.3 mg/mL (= 2.5 mM) [10]

Water 25 mg/mL (48.12 mM) [10]

Note: Requires sonication and 8]

pH adjustment to 2 with HCI.

Ethanol Slightly soluble / Insoluble [11[2][10]
PBS (pH 7.2) Slightly soluble [1][2]

For most in vitro research applications, DMSO is the recommended solvent for preparing a

high-concentration primary stock solution.
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Experimental Protocols
Materials and Equipment

 Trilaciclib hydrochloride powder

Dimethyl Sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Preparation of a 10 mM Trilaciclib Hydrochloride Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for cell-based assays.

» Pre-weighing Preparation: Before opening, bring the vial of Trilaciclib hydrochloride
powder to room temperature to prevent condensation.

e Weighing: Accurately weigh out a desired amount of Trilaciclib hydrochloride powder using
a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution,
weigh out 5.195 mg of the compound.

o Calculation:
» Molecular Weight (MW) = 519.5 g/mol
» Desired Concentration (C) = 10 mM = 0.01 mol/L

» Desired Volume (V) =1 mL =0.001 L
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= Mass (m)=C xV x MW =0.01 mol/L x 0.001 L x 519.5 g/mol = 0.005195 g = 5.195 mg

» Dissolution: Add the weighed powder to a sterile tube. Add the calculated volume of
anhydrous DMSO to the tube. For 5.195 mg, add 1 mL of DMSO.

e Mixing: Cap the tube tightly and vortex thoroughly until the compound is completely
dissolved. Gentle warming in a water bath (37°C) may be used to aid dissolution if
necessary.

 Sterilization (Optional): If required for your specific application (e.g., cell culture), the stock
solution can be sterilized by filtering through a 0.22 pum syringe filter compatible with DMSO.

Storage and Stability

e Powder: Store the solid compound at -20°C for long-term storage (up to 3 years), protected
from light and moisture.[9][10]

e Stock Solution in DMSO: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles.[4] Store the aliquots at -20°C for short-term storage (up to 1
month) or at -80°C for long-term storage (up to 6 months).[4][9]

Visualization of Experimental Workflow and
Signaling Pathway

The following diagrams illustrate the stock solution preparation workflow and the signaling
pathway of Trilaciclib.
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Workflow for Trilaciclib Hydrochloride Stock Solution Preparation

Preparation
Equilibrate Trilaciclib HCI
powder to room temperature
Prevents condensation

Weigh desired amount
of powder

Based on desire
concentration and volume

Add anhydrous DMSO to
the powder

Ensure complete
dissolution

Vortex until fully
dissolved

Avoid freeze-thaw cycles

Storage
4

Aliquot into single-use
tubes

'

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing Trilaciclib hydrochloride stock solution.
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Trilaciclib Mechanism of Action
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Caption: Simplified signaling pathway of Trilaciclib's mechanism of action.

Application in Research

Trilaciclib is utilized in a variety of research applications, primarily focusing on its role as a
CDKA4/6 inhibitor. It is used to study cell cycle regulation, particularly the G1 phase arrest.[4][9]
A significant application is in the investigation of myelopreservation, where Trilaciclib protects
hematopoietic stem and progenitor cells from chemotherapy-induced damage.[1][8] In cell-
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based assays, working concentrations typically range from 10 nM to 3000 nM.[9] It is crucial to
prepare fresh dilutions from the stock solution for each experiment to ensure accuracy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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